![molecular formula C16H21FN2O4 B1434931 4-(4-Carboxy-3-fluorophenyl)-piperazine-1-carboxylic acid tert-butyl ester CAS No. 1121596-45-9](/img/structure/B1434931.png)
4-(4-Carboxy-3-fluorophenyl)-piperazine-1-carboxylic acid tert-butyl ester
Overview
Description
4-(4-Carboxy-3-fluorophenyl)-piperazine-1-carboxylic acid tert-butyl ester (4-CFPA) is a small molecule that has been used in a variety of scientific research applications. It is a fluorinated piperazine derivative with a carboxylic acid group, and is an important building block for organic synthesis. 4-CFPA has a wide range of uses in organic synthesis, and has been studied for its potential applications in pharmaceuticals, biochemistry, and biotechnology.
Scientific Research Applications
Chemical Synthesis and Characterization
- A compound similar to 4-(4-Carboxy-3-fluorophenyl)-piperazine-1-carboxylic acid tert-butyl ester was synthesized and characterized for its crystal structure and biological activities. The synthesized compound showed moderate antibacterial and anthelmintic activity (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015).
Structural Analysis and Bioactivity
- A sterically congested piperazine derivative, closely related to the compound , was prepared using a modified Bruylants approach. This compound's chemistry suggests potential pharmacological applications due to its novel structure (Gumireddy et al., 2021).
Potential Therapeutic Applications
- Piperazine derivatives have been studied for their potential in creating new cerebral vasodilators. For example, a compound with a structure akin to this compound was synthesized to investigate its metabolic fate (Satomi, Kawashima, & Awata, 1988).
Applications in Antibacterial and Antifungal Research
- Research has been conducted on derivatives of N-Boc piperazine, including ester and hydrazide derivatives, for their potential antibacterial and antifungal activities. These studies indicate a potential for similar compounds in antimicrobial research (Kulkarni et al., 2016).
Synthesis and Pharmaceutical Intermediates
- The synthesis of tert-Butyl-4-(4-amino-3-methyl-5-nitrophenyl)piperazine-1-carboxylate, a compound with structural similarities, has been achieved. Such compounds serve as crucial intermediates for the development of biologically active benzimidazole compounds, indicating a pharmaceutical application (Ya-hu, 2010).
Neurotransmitter Release and Uptake Studies
- Piperazine derivatives have been examined for their effects on neurotransmitter release and uptake, such as dopamine, serotonin, and noradrenaline. This suggests potential applications in neurological and psychiatric research (Pettersson, 1995).
Properties
IUPAC Name |
2-fluoro-4-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21FN2O4/c1-16(2,3)23-15(22)19-8-6-18(7-9-19)11-4-5-12(14(20)21)13(17)10-11/h4-5,10H,6-9H2,1-3H3,(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMCDNRVWYLPHAM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)C2=CC(=C(C=C2)C(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21FN2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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